1-(4-Fluorobenzyl)-3-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[(3-methyl-4-oxophthalazin-1-yl)methyl]urea
• InChI: InChI=1S/C18H17FN4O2/c1-23-17(24)15-5-3-2-4-14(15)16(22-23)11-21-18(25)20-10-12-6-8-13(19)9-7-12/h2-9H,10-11H2,1H3,(H2,20,21,25)
• InChI Key: UWDILVUCIMRCLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

1-(4-Fluorobenzyl)-3-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)urea is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as ‘compound A’ and has been found to possess a wide range of biological activities that make it a promising candidate for the development of new drugs.

Scientific Research Applications

Structural Features and Chemical Synthesis

A series of compounds, including 4-Fluorobenzyl urea derivatives, have been synthesized and tested for their biological activities. These compounds exhibit specific structural requirements for their activity, as seen in studies where the presence of a urea functionality and specific substitutions significantly impact their biological effects (Zhang et al., 2008). Additionally, the synthesis of fluorobenzyl-containing compounds, such as 1-(5-chloro-2-{2-[(2R)-4-(4-[18F]fluorobenzyl)-2-methylpiperazin-1-yl]-2-oxoethoxy}phenyl)urea, demonstrates advanced techniques in labeling and potential applications in imaging and pharmacokinetics (Mäding et al., 2006).

Biological and Pharmacological Applications

Research into derivatives of fluorobenzyl urea has led to the discovery of potent biological activities, including antagonistic properties against specific receptors and potential applications in treating various disorders. For instance, derivatives have shown promising results as neuropeptide S (NPS) antagonists, with implications for the development of new therapeutic agents (Zhang et al., 2008). Furthermore, the exploration of fluorobenzyl urea derivatives in the context of nonpeptide CCR1 antagonists offers insights into their synthesis and potential as anti-inflammatory agents (Mäding et al., 2006).

Advanced Materials and Chemical Analysis

The study of urea derivatives extends beyond biological applications to include their roles in materials science and chemical analysis. For example, investigations into the photodegradation of thiadiazole-urea herbicides reveal the chemical stability and degradation pathways of these compounds, providing essential information for environmental science and agricultural applications (Moorman et al., 1985).